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Compound of Interest

Compound Name: 3-Methoxyisoquinolin-1-amine

Cat. No.: B13411316

Get Quote

Executive Summary
3-Methoxyisoquinolin-1-amine (CAS: 80900-34-1) is a specialized heterocyclic building block

characterized by an isoquinoline core substituted with an amino group at the C1 position and a

methoxy group at the C3 position.[1][2][3] This substitution pattern imparts unique electronic

properties, distinguishing it from the more common unsubstituted 1-aminoisoquinoline. It serves

as a critical intermediate in medicinal chemistry, particularly in the design of kinase inhibitors

and CNS-active agents where the 1-amino-isoquinoline motif functions as a high-affinity hinge-

binding pharmacophore.

Chemical Identity and Structural Analysis[5][6]
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Property Detail

IUPAC Name 3-Methoxyisoquinolin-1-amine

CAS Number 80900-34-1

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

SMILES COC1=CC2=CC=CC=C2C(N)=N1

Key Isomer
Distinct from 1-methoxyisoquinolin-3-amine

(CAS: 80900-33-0)

Electronic Structure and Tautomerism
The reactivity of 3-methoxyisoquinolin-1-amine is defined by the interplay between the

electron-donating methoxy group and the amidine-like system embedded in the heterocyclic

ring.

Electronic Push-Pull: The methoxy group at C3 acts as a

-donor (+M effect), increasing electron density within the pyridine ring. This enrichment
stabilizes the C1-cation character in transition states but also modulates the basicity of the
ring nitrogen (N2).

Tautomeric Equilibrium: Like other 1-aminoisoquinolines, this compound exists in a

tautomeric equilibrium between the amino form (aromatic) and the imino form (1-imino-1,2-

dihydroisoquinoline).

Dominant Form: In solution and solid state, the amino tautomer is generally favored due to

the preservation of aromaticity in the pyridine ring. However, the imino form becomes

relevant in protic solvents or when binding to biological targets where it can serve as a

hydrogen bond donor/acceptor pair.

Amino Form
(Aromatic, Dominant)

Imino Form
(1,2-Dihydro, Minor)

 H-shift (Solvent dependent)
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Click to download full resolution via product page

Figure 1. Tautomeric equilibrium between the amino and imino forms of 3-
methoxyisoquinolin-1-amine.

Physicochemical Properties
Note: Values are derived from experimental data of structural analogs and computational

consensus.

Property Value / Range Context

LogP (Octanol/Water) 1.8 – 2.2
Moderately lipophilic; suitable

for CNS penetration.

pKa (Ring N) 6.5 – 7.2

The methoxy group slightly

increases basicity compared to

unsubstituted 1-

aminoisoquinoline (pKa ~6.2).

Solubility
Low in water; Soluble in

DMSO, MeOH, DCM

Free base is lipophilic; HCl

salts are water-soluble.

H-Bond Donors 1 (Exocyclic NH₂)
Critical for ligand-protein

interactions.

H-Bond Acceptors 3 (Ring N, Exocyclic N, OMe)
The N2 nitrogen is the primary

acceptor.

Synthetic Methodologies
The synthesis of 3-methoxyisoquinolin-1-amine requires navigating regioselectivity issues

inherent to the isoquinoline ring. Two primary strategies are employed:

Strategy A: Nucleophilic Displacement (Preferred)
This route offers the highest regiocontrol. It proceeds via the intermediate 1-chloro-3-

methoxyisoquinoline.
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Precursor Synthesis: 3-Methoxyisoquinoline is treated with an oxidizing agent to form the N-

oxide, followed by chlorination with POCl₃ to yield 1-chloro-3-methoxyisoquinoline.

Amination: The 1-chloro derivative undergoes nucleophilic aromatic substitution (

) with ammonia (in ethanol/sealed tube) or a protected amine equivalent (e.g., benzylamine,
followed by deprotection).

Strategy B: Chichibabin Reaction (Direct Amination)
Direct amination of 3-methoxyisoquinoline using sodium amide (NaNH₂) in liquid ammonia.

Risk: While C1 is the most electrophilic position, the C3-methoxy group can sterically hinder

the approach or electronically deactivate the ring, leading to lower yields or C4-amination

byproducts. This method is less common for 3-substituted derivatives.
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Figure 2. Step-wise synthesis via the 1-chloro intermediate, ensuring regiochemical purity.

Medicinal Chemistry Applications
Kinase Inhibition
The 1-aminoisoquinoline scaffold is a privileged structure in kinase drug discovery.

Hinge Binding: The N2 (ring nitrogen) and the exocyclic NH₂ group form a donor-acceptor

motif that mimics the adenine ring of ATP, allowing the molecule to anchor effectively into the

kinase hinge region.

Selectivity: The 3-methoxy group projects into the solvent-exposed region or a hydrophobic

pocket (depending on the specific kinase), providing a vector for tuning selectivity against off-

target kinases.

CNS Agents
Isoquinoline derivatives are historically significant in neuroscience (e.g., isoquinoline alkaloids).

The 3-methoxy variant modifies the lipophilicity (LogP ~2.0) to an optimal range for blood-brain

barrier (BBB) penetration, making it a viable scaffold for designing ligands for neurotransmitter

receptors.

Safety and Handling Protocol
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent

oxidation of the amino group to nitro/nitroso derivatives.

Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 1374652-73-9|3-Methoxyisoquinolin-5-amine|BLD Pharm [bldpharm.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [3-Methoxyisoquinolin-1-amine: Structural Profiling and
Synthetic Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13411316/docs#3-methoxyisoquinolin-1-amine-
structural-profiling-and-synthetic-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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